Cas no 114670-88-1 (5-Thiazolecarboxylicacid, 4-acetyl-)

• Product Name: 5-Thiazolecarboxylicacid, 4-acetyl-
• CAS No: 114670-88-1
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• CID: 130411
• PubChem ID: 19902843
• Update Time: 2025-04-19

5-Thiazolecarboxylicacid, 4-acetyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 4-acetyl-
• 4-acetyl-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 4-acetyl- (9CI)
• DTXSID00601157
• MWRXTZRLLJTXLM-UHFFFAOYSA-N
• 4-acetyl-5-thiazolecarboxylic acid
• 114670-88-1
• SCHEMBL9631804

• Inchi： 1S/C6H5NO3S/c1-3(8)4-5(6(9)10)11-2-7-4/h2H,1H3,(H,9,10)
• InChI Key： MWRXTZRLLJTXLM-UHFFFAOYSA-N
• SMILES： S1C=NC(C(C)=O)=C1C(=O)O

Computed Properties

• Exact Mass: 170.99905
• Monoisotopic Mass: 170.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 67.26